Cas no 1542025-11-5 (1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid)
1542025-11-5 structure
Product Name:1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid
CAS No:1542025-11-5
Molecular Formula:C9H8O4S
Molecular Weight:212.222421646118
CID:5668365
PubChem ID:82612956
1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid Properties
Names and Identifiers
-
- EN300-26958275
- 1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid
- 1542025-11-5
- Benzo[b]thiophene-6-carboxylic acid, 2,3-dihydro-, 1,1-dioxide
-
- InChIKey： CILZEOQGTCWXCX-UHFFFAOYSA-N
- Inchi： 1S/C9H8O4S/c10-9(11)7-2-1-6-3-4-14(12,13)8(6)5-7/h1-2,5H,3-4H2,(H,10,11)
- SMILES： S1(C2C=C(C(=O)O)C=CC=2CC1)(=O)=O
Computed Properties
- Exact Mass: 212.01432991g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 212.01432991g/mol
- Heavy Atom Count: 14
- Complexity: 340
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.7
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- Boiling Point: 494.8±45.0 °C(Predicted)
- pka: 3.77±0.20(Predicted)
- Density: 1.541±0.06 g/cm3(Predicted)
1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26958275-0.05g |
1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid |
1542025-11-5 | 95.0% | 0.05g |
$186.0 | 2025-03-20 |
1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid Related Literature
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Xun Feng,Nan Guo,Haipeng Chen,Helin Wang,Lingyun Yue,Xin Chen,Seik Weng Ng,Xinfang Liu,Lufang Ma,Liya Wang Dalton Trans., 2017,46, 14192-14200
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Ye Cui,Xiaoqun Gong,Shengjiang Zhu,Yunhong Li,Wenya Su,Qiuhua Yang,Jin Chang J. Mater. Chem., 2012,22, 462-469
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Valeen Rashmi Pereira,Arun M. Isloor,Udaya K. Bhat,A. F. Ismail,Abdulrahman Obaid RSC Adv., 2015,5, 53874-53885
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4. Front cover
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Haitao Xu,Zeyu Jin,Yinghe Zhang,Xi Lin,Guoqiang Xie,Xingjun Liu,Hua-Jun Qiu Chem. Sci., 2023,14, 771-790
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G. Kalaiarasi,S. Rex Jeya Rajkumar,S. Dharani,J. G. Małecki,R. Prabhakaran RSC Adv., 2018,8, 1539-1561
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Xiaoyao Chen,Héctor Soria-Carrera,Oleksii Zozulia,Job Boekhoven Chem. Sci., 2023,14, 12653-12660
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Feng Wang,Wataru Ueda Chem. Commun., 2008, 3196-3198
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